Cas no 1823184-03-7 (2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate)

• Product Name: 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate
• CAS No: 1823184-03-7
• MF: C₁₃H₁₈BrN₃O₂
• MW: 328.204922199249
• MDL: MFCD28976613
• CID: 4621390
• Update Time: 2025-06-09

2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-Bromopyridin-2-yl)piperazin-1-yl]ethyl acetate
• 1-Piperazineethanol, 4-(5-bromo-2-pyridinyl)-, 1-acetate
• 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate

• MDL： MFCD28976613
• Inchi： 1S/C13H18BrN3O2/c1-11(18)19-9-8-16-4-6-17(7-5-16)13-3-2-12(14)10-15-13/h2-3,10H,4-9H2,1H3
• InChI Key： VUTYZUXSZQZKJK-UHFFFAOYSA-N
• SMILES： N1(CCN(CCOC(C)=O)CC1)C1=CC=C(Br)C=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 436.3±45.0 °C at 760 mmHg
• Flash Point: 217.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate

Introduction to 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate (CAS No. 1823184-03-7) in Modern Chemical Research

2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate, identified by its CAS number 1823184-03-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a 5-bromopyridine moiety linked to a piperazine ring via an ethyl acetate side chain, make it a versatile scaffold for further chemical modifications and biological investigations.

The 5-bromopyridine substituent is a key functional group that enhances the reactivity of the molecule, allowing for various cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of novel therapeutic agents. The piperazine core, on the other hand, is renowned for its role in modulating neurotransmitter systems, making it a valuable component in the development of drugs targeting central nervous system disorders. The ethyl acetate side chain provides a polar moiety that can influence solubility and metabolic stability, further contributing to its potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing small-molecule modulators of protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The structural motif of 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate aligns well with this trend, as it offers a platform for designing molecules that can interact with specific PPIs. For instance, studies have shown that piperazine derivatives can disrupt aberrant protein-protein interactions by binding to allosteric sites on target proteins, thereby modulating their function.

One of the most compelling applications of this compound is in the field of oncology. Cancer cells often exhibit dysregulated signaling pathways due to mutations or overexpression of key proteins. By targeting these pathways with small-molecule inhibitors, it is possible to induce apoptosis or inhibit tumor growth. The 5-bromopyridine moiety in 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate has been shown to enhance binding affinity to certain oncogenic proteins, making it an attractive candidate for further development as an anti-cancer agent. Preclinical studies have demonstrated promising results in cell-based assays, where this compound effectively inhibits the proliferation of cancer cells while maintaining low toxicity towards normal cells.

Another area where this compound shows promise is in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The unique structural features of 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate allow it to interact with MAO enzymes in a way that may lead to more potent and selective inhibition compared to existing drugs. This could potentially lead to improved therapeutic outcomes with fewer side effects.

The synthesis of 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination of a pyridine derivative followed by nucleophilic substitution with piperazine. The introduction of the ethyl acetate side chain is achieved through esterification reactions, which can be optimized for high yield and purity. These synthetic strategies not only showcase the versatility of the starting materials but also demonstrate the importance of careful reaction design in producing biologically active compounds.

In conclusion, 2-4-(5-Bromopyridin-2-yl)piperazin-1-ylethyl Acetate (CAS No. 1823184-03-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable tool for further investigation into potential therapeutic applications. As research continues to uncover new insights into disease mechanisms and drug design principles, compounds like this are poised to play a pivotal role in the development of next-generation medicines.